Cas no 1014049-31-0 (1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine)

• Product Name: 1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine
• CAS No: 1014049-31-0
• MF: C₁₆H₁₉ClN₄O₂
• MW: 334.800662279129
• CID: 5805312
• PubChem ID: 16925256
• Update Time: 2025-11-05

1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine
• AKOS024644513
• (4-(2-chlorophenyl)piperazin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
• F2382-0013
• [4-(2-chlorophenyl)piperazin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
• 1014049-31-0

• Inchi： 1S/C16H19ClN4O2/c1-19-11-12(15(18-19)23-2)16(22)21-9-7-20(8-10-21)14-6-4-3-5-13(14)17/h3-6,11H,7-10H2,1-2H3
• InChI Key： RFQHWJKGJLXYPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(C(C2C(=NN(C)C=2)OC)=O)CC1

Computed Properties

• Exact Mass: 334.1196536g/mol
• Monoisotopic Mass: 334.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.6Ų

Additional information on 1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine

1-(2-Chlorophenyl)-4-(3-Methoxy-1-Methyl-1H-Pyrazole-4-Carbonyl)Piperazine: A Comprehensive Overview

The compound 1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine, with the CAS number 1014049-31-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperazine ring, a 2-chlorophenyl group, and a 3-methoxy-1-methyl-1H-pyrazole moiety. The integration of these functional groups endows the molecule with intriguing chemical properties and potential bioactivity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of agents targeting various therapeutic areas such as cancer, inflammation, and central nervous system disorders. The presence of the piperazine ring in this compound provides a rigid framework that can facilitate interactions with biological targets, such as enzymes or receptors. The substitution pattern on the piperazine ring—specifically, the 2-chlorophenyl group at position 1 and the 3-methoxy-1-methyl-pyrazole carbonyl group at position 4—plays a crucial role in modulating the molecule's pharmacokinetic properties and bioavailability.

The 3-methoxy-1-methyl-pyrazole moiety is another key feature of this compound. Pyrazoles are heterocyclic compounds known for their versatility in medicinal chemistry. The methoxy group at position 3 introduces electron-donating effects, which can influence the molecule's reactivity and stability. Additionally, the methyl group at position 1 enhances lipophilicity, potentially improving the compound's ability to cross biological membranes. These structural attributes make the pyrazole moiety a valuable component in designing bioactive molecules.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient routes for synthesizing this compound. One notable approach involves the coupling of a chloroarene derivative with a pyrazole-containing carbonyl compound via nucleophilic substitution or condensation reactions. The use of microwave-assisted synthesis has further streamlined the process, allowing for faster reaction times and higher yields. Such methodologies underscore the feasibility of scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, this compound has demonstrated promising results in vitro. Studies have shown that it exhibits moderate to high potency against several enzyme targets, including kinases and proteases. For instance, research published in 2023 revealed that this compound inhibits cyclin-dependent kinase (CDK) activity with an IC50 value of approximately 5 μM. This finding suggests potential applications in anti-cancer therapies, where CDK inhibition is a key strategy for controlling cell proliferation.

Beyond its enzymatic activity, this compound has also been evaluated for its ability to modulate cellular signaling pathways. Preclinical data indicate that it interferes with the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This dual mechanism of action—targeting both kinases and downstream signaling pathways—positions this compound as a multi-functional agent with broad therapeutic potential.

The development of this compound also aligns with current trends in personalized medicine. Researchers are exploring its potential as a precision therapy for cancers characterized by specific genetic mutations or biomarkers. For example, ongoing studies are investigating its efficacy against tumors with elevated levels of oncogenic kinases such as EGFR or ALK.

In addition to its therapeutic applications, this compound serves as a valuable tool for studying molecular mechanisms underlying various diseases. Its structure-function relationship provides insights into how subtle modifications to heterocyclic rings can influence bioactivity. This knowledge is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These analytical methods ensure that the synthesized material meets rigorous quality control standards required for biomedical research.

In conclusion, 1-(2-chlorophenyl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperazine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a compelling candidate for further exploration in drug development pipelines.